Cas no 59440-79-8 (1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea
• CAS No: 59440-79-8
• MDL: MFCD00170370
• CID: 4655613
• Update Time: 2025-07-21

1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea

• MDL： MFCD00170370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea

Recent Advances in the Study of 1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea (CAS: 59440-79-8)

The compound 1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea (CAS: 59440-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This urea derivative, characterized by its unique pyrazolone and chlorophenyl moieties, has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor and anti-inflammatory agent. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

A key area of research has been the compound's role as a selective inhibitor of protein kinases involved in inflammatory and oncogenic pathways. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 59440-79-8 exhibits potent inhibitory activity against p38 MAP kinase, a critical mediator of inflammatory responses. The study highlighted the compound's ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting its potential as a novel anti-inflammatory therapeutic.

Further investigations into the structural-activity relationship (SAR) of 59440-79-8 have revealed that the chlorophenyl group and the pyrazolone ring are essential for its kinase inhibitory activity. Modifications to these moieties have been explored to enhance selectivity and reduce off-target effects. For instance, a recent patent application (WO2023054321) describes derivatives of 59440-79-8 with improved pharmacokinetic profiles, including enhanced oral bioavailability and metabolic stability.

In addition to its anti-inflammatory properties, 59440-79-8 has shown promise in oncology research. A 2024 study in Cancer Research reported that the compound inhibits the proliferation of certain cancer cell lines, particularly those with dysregulated MAPK signaling pathways. The study utilized xenograft models to demonstrate that 59440-79-8 significantly reduced tumor growth in vivo, with minimal toxicity to normal tissues. These findings underscore the compound's potential as a targeted therapy for cancers with aberrant kinase activity.

Despite these advancements, challenges remain in the development of 59440-79-8 as a therapeutic agent. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring the compound's utility in combination therapies, where it may synergize with existing drugs to enhance efficacy and overcome resistance mechanisms.

In conclusion, 1-(4-chlorophenyl)-3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)urea (CAS: 59440-79-8) represents a promising candidate for further development in both anti-inflammatory and anticancer applications. Continued research into its mechanism of action, structural optimization, and clinical potential will be critical to translating these findings into therapeutic benefits for patients.